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Compound of Interest

Compound Name: 4-(lodomethyl)piperidine
CAS No.: 4945-54-4
Cat. No.: B3029028
Get Quote
. J

Part 1: Executive Technical Summary

4-(lodomethyl)piperidine is a high-value bifunctional building block used extensively in the
synthesis of muscarinic receptor antagonists, antipsychotics, and diverse peptidomimetics. Its
utility lies in its dual reactivity: the nucleophilic secondary amine and the electrophilic primary
alkyl iodide.

The Stability Paradox (Critical Insight): As a Senior Application Scientist, it is imperative to
clarify a fundamental handling characteristic often missed in standard automated SDSs. The
free base of 4-(iodomethyl)piperidine (CAS: 4945-54-4) is thermodynamically unstable in
concentrated form. The secondary amine of one molecule can nucleophilically attack the alkyl
iodide of another, leading to rapid, exothermic intermolecular polymerization (quaternization).

Therefore, this guide addresses the compound in its two practical states:

e The Storage Form: 4-(lodomethyl)piperidine Hydrochloride (CAS: 1353976-20-1) —
Stable, solid salt.
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e The Reactive Form: 4-(lodomethyl)piperidine Free Base — Generated in situ and used
immediately.

Part 2: Chemical Identity & Properties

Identification

Hydrochloride Salt
Feature Free Base

(Preferred Storage)
CAS Number 4945-54-4 1353976-20-1
Formula CeHi2IN CsH12IN - HCI
M.W. 225.07 g/mol 261.53 g/mol
SMILES ICC1CCNCC1 ICC1CCNCCL1.CI

_ _ _ White to off-white hygroscopic

Appearance Yellowish oil (rapidly darkens)

solid

Physicochemical Data
 Solubility:

o Salt: Soluble in water, methanol, DMSO.
o Free Base: Soluble in DCM, EtOAc, THF; sparingly soluble in water.
o Reactivity Profile:

o Light Sensitivity: High. The C-I bond is weak (~50 kcal/mol). Exposure to light liberates
iodine (

), causing discoloration (yellow
brown) and acidity.

o Thermolability: Decomposes above 100°C; risk of HI elimination to form exocyclic alkenes.

Part 3: Hazards Identification (GHS)
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Based on read-across data from analogous piperidines and alkyl iodides.

Classification (29 CFR 1910.1200 / EU CLP)

e Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2][3]

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage) — Applies
strictly to Free Base due to basicity + alkylating potential.

e Serious Eye Damage: Category 1.[4][5]

o Skin Sensitization: Category 1 (May cause allergic skin reaction) — Alkyl iodides are potent
haptens.

e STOT-SE: Category 3 (Respiratory Irritation).[1][2]

Label Elements
» Signal Word:DANGER

e Hazard Statements:

o

H302: Harmful if swallowed.[2][3][5][6][7]

o

H314: Causes severe skin burns and eye damage.[2][5][8]

[¢]

H317: May cause an allergic skin reaction.[2][4]

o

H335: May cause respiratory irritation.[2][3][4][7]

Part 4: Stability & Reactivity Architecture

The following diagram illustrates the "Self-Destruction" pathway of the free base and why acid
protection is required.
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Figure 1: Stability logic.[6] The free base possesses both nucleophilic amine and electrophilic
iodide, leading to intermolecular polymerization if not used immediately or kept protonated.

Part 5: Safe Handling Protocols
The "In-Situ" Liberation Protocol

Do not isolate and store the free base. Use this protocol to generate it for immediate reaction.

Suspension: Suspend 4-(iodomethyl)piperidine HCI in DCM or EtOAc (10 mL/qg).
e Neutralization: Cool to 0°C. Add 1.1 equivalents of saturated aqueous NaHCOs or 1M NaOH.
» Extraction: Vigorously stir for 10 minutes. Separate phases.

e Drying: Dry organic layer over MgSOas (Avoid Naz2SOa if long drying times are needed,;
MgSOa is faster).

o Usage: Filter directly into the reaction vessel containing the next reagent. Do not concentrate
to dryness unless absolutely necessary and temperature is kept <20°C.

Storage Requirements

o Temperature: 2—8°C (Refrigerate).
o Atmosphere: Argon or Nitrogen blanket (prevents oxidation of iodide).

» Container: Amber glass vial (critical to prevent photolytic cleavage of C-1 bond).
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» Visual Check: If the white salt turns yellow/brown, free iodine is present. Wash with cold
thiosulfate solution if recovering, or recrystallize from iPrOH/Et20.

Part 6: Emergency Response & Toxicology
Specific First Aid for Alkyl lodides

» Skin Contact: Alkyl iodides are lipophilic and penetrate skin rapidly, causing deep blistering.

o Action: Wash with soap/water.[2][3][9][10][11] Follow with a wash of 5% Sodium
Thiosulfate solution (neutralizes free iodine and potentially reacts with unabsorbed alkyl
iodide).

 Inhalation: Move to fresh air. If pulmonary edema symptoms (coughing, wheezing) develop,
seek medical attention.

Spill Cleanup Workflow

Standard absorbents are insufficient for alkylating agents.
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Figure 2: Chemical spill response specific to iodinated alkylating agents.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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